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Compound of Interest

Compound Name: 2,3-Dimethylpentanal

Cat. No.: B105951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dimethylpentanal. The information presented is intended to support research, development,

and quality control activities where this compound is utilized.

Summary of Physical Properties
2,3-Dimethylpentanal is an organic compound with the chemical formula C7H14O.[1][2][3][4]

A summary of its key physical properties is provided in the table below.

Physical Property Value

Molecular Formula C7H14O[1][2][3][4]

Molecular Weight 114.19 g/mol [5][6][7]

Boiling Point 134.5 °C at 760 mmHg[1]

Melting Point Not available

Density 0.803 g/mL[1]

Refractive Index 1.401[1]

Solubility
Limited solubility in water; soluble in many

organic solvents[5]
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Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for the characterization and

application of chemical compounds. The following sections outline standard experimental

methodologies applicable to 2,3-Dimethylpentanal.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[8] For small quantities of 2,3-Dimethylpentanal, a micro-

boiling point method is suitable.[9]

Micro-Boiling Point Method:

Sample Preparation: A small volume (a few milliliters) of 2,3-Dimethylpentanal is placed in a

fusion tube.[10]

Capillary Insertion: A capillary tube, sealed at one end, is placed in the fusion tube with the

open end submerged in the liquid.[10]

Heating: The fusion tube is attached to a thermometer and heated in a suitable apparatus,

such as a Thiele tube or an aluminum block.[10]

Observation: As the sample is heated, a stream of bubbles will emerge from the capillary

tube.[11] The heat is then removed.

Measurement: The boiling point is the temperature at which the liquid begins to re-enter the

capillary tube.[11]

Density is the mass of a substance per unit volume.[12] It is a fundamental physical property

that can be determined by measuring the mass and volume of a sample.[13]

Procedure:

Mass Measurement: A clean, dry volumetric flask or pycnometer is weighed on an analytical

balance.[14]

Volume Measurement: A known volume of 2,3-Dimethylpentanal is added to the flask.[13]

Final Mass Measurement: The flask containing the liquid is reweighed.[13]
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Calculation: The mass of the 2,3-Dimethylpentanal is calculated by subtracting the initial

mass of the flask from the final mass. The density is then determined by dividing the mass by

the volume.[15]

The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property useful for identification and purity assessment.

Procedure using an Abbe Refractometer:

Calibration: The instrument is calibrated with a standard of known refractive index.

Sample Application: A few drops of 2,3-Dimethylpentanal are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the instrument is adjusted to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs.

Reading: The refractive index is read from the scale. The temperature should be recorded as

refractive index is temperature-dependent.

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[16]

Qualitative Procedure:

Solvent Addition: A small, measured amount of 2,3-Dimethylpentanal is added to a test tube

containing a specific solvent (e.g., water, ethanol).

Mixing: The mixture is agitated to promote dissolution.

Observation: The solution is observed to determine if the 2,3-Dimethylpentanal has

dissolved completely (soluble), not at all (insoluble), or partially (partially soluble).[17]

Visualization of Property Relationships
The physical properties of a compound are interconnected and influenced by its molecular

structure and external conditions. The following diagram illustrates these relationships for 2,3-
Dimethylpentanal.
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Caption: Logical relationships between the molecular structure and physical properties of 2,3-
Dimethylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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